Cas no 150982-80-2 (1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-)

1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)- structure
150982-80-2 structure
Product Name:1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-
CAS No:150982-80-2
MF:C18H14N2O2
MW:290.315964221954
CID:1324353
PubChem ID:371220
Update Time:2025-04-20

1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1-Isoquinolinecarbonitrile, 6-methoxy-7-(phenylmethoxy)-
    • CHEMBL2007537
    • DTXSID501210994
    • 150982-80-2
    • 7-benzyloxy-6-methoxy-isoquinoline-1-carbonitrile
    • 6-Methoxy-7-(phenylmethoxy)-1-isoquinolinecarbonitrile
    • NCI60_015418
    • 7-benzyloxy-6-methoxyisoquinoline-1-carbonitrile
    • NSC645269
    • NSC-645269
    • 7-(Benzyloxy)-6-methoxy-1-isoquinolinecarbonitrile
    • Inchi: 1S/C18H14N2O2/c1-21-17-9-14-7-8-20-16(11-19)15(14)10-18(17)22-12-13-5-3-2-4-6-13/h2-10H,12H2,1H3
    • InChI Key: OSBXRKKQXZDJOA-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C(=CC2C=CN=C(C#N)C=2C=1)OC

Computed Properties

  • Exact Mass: 290.10562
  • Monoisotopic Mass: 290.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 399
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.14
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